Cas no 2138531-33-4 (1-iodo-2-(pentan-3-yloxy)cyclohexane)

• Product Name: 1-iodo-2-(pentan-3-yloxy)cyclohexane
• CAS No: 2138531-33-4
• MF: C₁₁H₂₁IO
• MW: 296.188316106796
• CID: 6362570
• PubChem ID: 165493134
• Update Time: 2025-05-21

1-iodo-2-(pentan-3-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(pentan-3-yloxy)cyclohexane
• 2138531-33-4
• EN300-1136378

• Inchi： 1S/C11H21IO/c1-3-9(4-2)13-11-8-6-5-7-10(11)12/h9-11H,3-8H2,1-2H3
• InChI Key： OPFPVIZUEAJSAU-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OC(CC)CC

Computed Properties

• Exact Mass: 296.06371g/mol
• Monoisotopic Mass: 296.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(pentan-3-yloxy)cyclohexane

Recent Advances in the Study of 1-iodo-2-(pentan-3-yloxy)cyclohexane (CAS: 2138531-33-4)

The compound 1-iodo-2-(pentan-3-yloxy)cyclohexane (CAS: 2138531-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone substituted with an iodine atom and a pentan-3-yloxy group, has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 1-iodo-2-(pentan-3-yloxy)cyclohexane. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the formation of unwanted by-products, making it more environmentally friendly and cost-effective. The study highlighted the compound's stability under various conditions, which is crucial for its handling and storage in industrial settings.

In addition to its synthetic applications, 1-iodo-2-(pentan-3-yloxy)cyclohexane has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme targets, particularly those involved in inflammatory pathways. Researchers have hypothesized that the iodine substituent plays a critical role in these interactions, possibly through halogen bonding with key amino acid residues in the enzyme active sites. Further studies are underway to explore its efficacy as a lead compound for the development of anti-inflammatory drugs.

The structural elucidation of 1-iodo-2-(pentan-3-yloxy)cyclohexane has also been a focal point of recent research. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to determine its precise molecular conformation. These studies have revealed that the compound adopts a chair conformation with the iodine and pentan-3-yloxy groups in equatorial positions, minimizing steric hindrance and enhancing its reactivity. Such detailed structural information is invaluable for designing derivatives with improved pharmacological properties.

Looking ahead, the potential applications of 1-iodo-2-(pentan-3-yloxy)cyclohexane extend beyond its current uses. Researchers are exploring its incorporation into larger, more complex molecules, such as macrocycles and dendrimers, which could have applications in drug delivery systems. Additionally, its role in catalysis and material science is being investigated, with early results suggesting it could serve as a versatile intermediate in the synthesis of functional materials.

In conclusion, the recent advancements in the study of 1-iodo-2-(pentan-3-yloxy)cyclohexane (CAS: 2138531-33-4) underscore its importance as a multifaceted compound in chemical biology and pharmaceutical research. Its optimized synthesis, biological activity, and structural properties make it a valuable tool for scientists working in these fields. Future research will likely uncover even more applications, further solidifying its role in the development of next-generation therapeutics and materials.